Cas no 1805837-49-3 (4-Amino-6-trifluoromethylthio-1H-benzimidazole)

4-Amino-6-trifluoromethylthio-1H-benzimidazole is a benzimidazole derivative featuring a trifluoromethylthio (-SCF₃) substituent at the 6-position and an amino (-NH₂) group at the 4-position. This compound is of interest in medicinal and agrochemical research due to the unique electronic and steric properties imparted by the trifluoromethylthio group, which enhances lipophilicity and metabolic stability. The amino group provides a reactive site for further functionalization, making it a versatile intermediate in heterocyclic synthesis. Its structural framework is valuable for developing biologically active molecules, particularly in the design of enzyme inhibitors and antimicrobial agents. The compound’s well-defined reactivity and stability under standard conditions make it suitable for exploratory synthetic applications.
4-Amino-6-trifluoromethylthio-1H-benzimidazole structure
1805837-49-3 structure
Product Name:4-Amino-6-trifluoromethylthio-1H-benzimidazole
CAS No:1805837-49-3
MF:C8H6F3N3S
MW:233.21355009079
CID:4825963
Update Time:2025-05-22

4-Amino-6-trifluoromethylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-6-trifluoromethylthio-1H-benzimidazole
    • Inchi: 1S/C8H6F3N3S/c9-8(10,11)15-4-1-5(12)7-6(2-4)13-3-14-7/h1-3H,12H2,(H,13,14)
    • InChI Key: MYJDALYKRJWLSG-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=C(C2=C(C=1)NC=N2)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80

4-Amino-6-trifluoromethylthio-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061001673-250mg
4-Amino-6-trifluoromethylthio-1H-benzimidazole
1805837-49-3 98%
250mg
$808.19 2022-04-01
Alichem
A061001673-500mg
4-Amino-6-trifluoromethylthio-1H-benzimidazole
1805837-49-3 98%
500mg
$1,078.46 2022-04-01
Alichem
A061001673-1g
4-Amino-6-trifluoromethylthio-1H-benzimidazole
1805837-49-3 98%
1g
$1,885.76 2022-04-01

Additional information on 4-Amino-6-trifluoromethylthio-1H-benzimidazole

4-Amino-6-Trifluoromethylthio-1H-Benzimidazole: A Comprehensive Overview

The compound 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole (CAS No. 1805837-49-3) is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the benzimidazole family, which is known for its versatile applications due to its unique structural properties and reactivity.

Benzimidazoles are bicyclic compounds consisting of a benzene ring fused to an imidazole ring. The 4-amino and 6-trifluoromethylthio substituents in this compound introduce specific functional groups that enhance its chemical reactivity and biological activity. The trifluoromethylthio group, in particular, contributes to the compound's stability and lipophilicity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole in drug discovery. Its ability to act as a scaffold for various bioactive molecules has been explored in the context of anti-inflammatory, anticancer, and antimicrobial agents. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmaceutical applications, 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole has shown potential in agrochemicals. Its ability to inhibit plant pathogens and pests has been studied extensively, with recent findings suggesting that it could serve as a lead compound for developing eco-friendly pesticides and fungicides.

The synthesis of 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole involves a multi-step process that typically includes the formation of the benzimidazole ring followed by the introduction of substituents at specific positions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

From a structural perspective, the compound's benzimidazole core provides a rigid framework that facilitates molecular recognition and binding interactions. The amino group at position 4 enhances hydrogen bonding capabilities, while the trifluoromethylthio group at position 6 introduces electron-withdrawing effects that can modulate the compound's electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and proteases, which are critical in disease pathways.

In conclusion, 4-Amino-6-Trifluoromethylthio-1H-Benzimidazole (CAS No. 1805837-49-3) is a versatile compound with significant potential in multiple domains. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in drug discovery and agrochemical development. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific research is expected to grow further.

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